Cas no 905710-55-6 (6-fluoro-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol)
6-fluoro-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 6-fluoro-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol
- 1H-2,1-Benzoxaborin, 6-fluoro-3,4-dihydro-1-hydroxy-
-
- MDL: MFCD28009204
- Inchi: 1S/C8H8BFO2/c10-7-1-2-8-6(5-7)3-4-12-9(8)11/h1-2,5,11H,3-4H2
- InChI Key: OBHRHSYGQBYLNH-UHFFFAOYSA-N
- SMILES: OB1OCCC2=CC(F)=CC=C12
6-fluoro-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-298506-100mg |
6-fluoro-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol |
905710-55-6 | 95.0% | 100mg |
$410.0 | 2022-10-09 | |
| Enamine | EN300-298506-250mg |
6-fluoro-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol |
905710-55-6 | 95.0% | 250mg |
$586.0 | 2022-10-09 | |
| Enamine | EN300-298506-500mg |
6-fluoro-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol |
905710-55-6 | 95.0% | 500mg |
$925.0 | 2022-10-09 | |
| Enamine | EN300-298506-1000mg |
6-fluoro-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol |
905710-55-6 | 95.0% | 1g |
$1185.0 | 2022-10-09 | |
| Enamine | EN300-298506-2500mg |
6-fluoro-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol |
905710-55-6 | 95.0% | 2500mg |
$2324.0 | 2022-10-09 | |
| Enamine | EN300-298506-5000mg |
6-fluoro-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol |
905710-55-6 | 95.0% | 5g |
$3438.0 | 2022-10-09 | |
| Enamine | EN300-298506-10000mg |
6-fluoro-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol |
905710-55-6 | 95.0% | 10g |
$5099.0 | 2022-10-09 | |
| TRC | B440445-2.5mg |
6-fluoro-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol |
905710-55-6 | 2.5mg |
$ 50.00 | 2022-04-02 | ||
| TRC | B440445-5mg |
6-fluoro-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol |
905710-55-6 | 5mg |
$ 70.00 | 2022-04-02 | ||
| TRC | B440445-25mg |
6-fluoro-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol |
905710-55-6 | 25mg |
$ 295.00 | 2022-04-02 |
6-fluoro-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 6-fluoro-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol
6-Fluoro-3,4-Dihydro-1H-2,1-Benzo[b]xaborinin-1-Ol: A Comprehensive Overview
The compound with CAS No. 905710-55-6, known as 6-fluoro-3,4-dihydro-1H-2,1-benzo[b]xaborinin-1-ol, has garnered significant attention in the fields of organic chemistry and materials science. This unique molecule belongs to the class of boron-containing heterocycles, which have been extensively studied for their versatile applications in drug discovery, catalysis, and optoelectronic materials. The benzoxaborinin framework is particularly intriguing due to its aromaticity and potential for functionalization.
Recent studies have highlighted the importance of fluorinated boron heterocycles in medicinal chemistry. The introduction of a fluorine atom at the 6-position of the benzene ring in this compound introduces electronic and steric effects that can significantly influence its reactivity and biological activity. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties, making this compound a promising candidate for further exploration in pharmacological research.
The synthesis of 6-fluoro-3,4-dihydro-1H-2,1-benzo[b]xaborinin-1-ol involves a multi-step process that typically begins with the preparation of a suitable boronic acid intermediate. Advanced methodologies such as Suzuki-Miyaura coupling or hydroboration reactions are often employed to construct the boron-containing heterocycle. The dihydro structure suggests that this compound may exhibit some degree of ring strain or flexibility, which could be advantageous in certain applications.
One of the most exciting developments involving this compound is its potential application in optoelectronic materials. Boron-containing heterocycles are known to exhibit strong fluorescence properties under UV irradiation, which makes them ideal candidates for use in organic light-emitting diodes (OLEDs) and sensors. Recent research has demonstrated that fluorinated derivatives like this compound can significantly enhance the efficiency and stability of such devices.
In addition to its electronic properties, 6-fluoro-3,4-dihydro-1H-2,1-benzo[b]xaborinin-1-ol has shown promise in catalytic applications. The presence of a hydroxyl group (-OH) at position 1 allows for potential coordination with metal ions, making this compound a potential precursor for metalloorganic catalysts. Such catalysts are highly sought after in industries ranging from petrochemicals to pharmaceuticals due to their ability to accelerate reactions under mild conditions.
The structural uniqueness of this compound also makes it an attractive target for theoretical studies. Computational chemists have employed density functional theory (DFT) calculations to investigate its electronic structure and reactivity patterns. These studies have provided valuable insights into the bonding interactions within the molecule and have guided experimentalists in designing more efficient synthetic routes.
Furthermore, the benzoxaborinin framework has been explored for its potential in bioimaging applications. Fluorinated compounds are often used as contrast agents due to their ability to emit light at specific wavelengths when excited by external stimuli. This property could be leveraged to develop new imaging agents for early disease detection and monitoring.
In conclusion, 6-fluoro-3,4-dihydro-1H-2,1-benzo[b]xaborinin-1-ol represents a fascinating example of how modern synthetic chemistry can yield compounds with diverse functional groups and applications. From its role in drug discovery to its potential use in advanced materials science, this compound continues to be a subject of intense research interest. As new findings emerge from ongoing studies, it is likely that this molecule will find even more innovative uses in various scientific domains.
905710-55-6 (6-fluoro-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)